Cas no 1353631-67-0 (1-methyl-3-(methylcarbamoyl)-1H-pyrazole-5-carboxylic acid)
1-methyl-3-(methylcarbamoyl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Methyl-5-methylcarbamoyl-2H-pyrazole-3-carboxylic acid
- 1-methyl-3-[(methylamino)carbonyl]-1H-pyrazole-5-carboxylic acid
- 1H-Pyrazole-5-carboxylic acid, 1-methyl-3-[(methylamino)carbonyl]-
- 1-Methyl-3-(methylcarbamoyl)-1H-pyrazole-5-carboxylic acid
- 1-methyl-3-(methylcarbamoyl)-1H-pyrazole-5-carboxylic acid
-
- MDL: MFCD22396242
- Inchi: 1S/C7H9N3O3/c1-8-6(11)4-3-5(7(12)13)10(2)9-4/h3H,1-2H3,(H,8,11)(H,12,13)
- InChI Key: JUYUMXYQWWBXPS-UHFFFAOYSA-N
- SMILES: N1(C)C(C(O)=O)=CC(C(NC)=O)=N1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
1-methyl-3-(methylcarbamoyl)-1H-pyrazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB502715-100 mg |
1-Methyl-3-[(methylamino)carbonyl]-1H-pyrazole-5-carboxylic acid |
1353631-67-0 | 100MG |
€231.60 | 2022-03-01 | ||
| abcr | AB502715-250 mg |
1-Methyl-3-[(methylamino)carbonyl]-1H-pyrazole-5-carboxylic acid |
1353631-67-0 | 250MG |
€275.80 | 2022-03-01 | ||
| abcr | AB502715-500 mg |
1-Methyl-3-[(methylamino)carbonyl]-1H-pyrazole-5-carboxylic acid |
1353631-67-0 | 500MG |
€409.30 | 2022-03-01 | ||
| abcr | AB502715-1 g |
1-Methyl-3-[(methylamino)carbonyl]-1H-pyrazole-5-carboxylic acid |
1353631-67-0 | 1g |
€486.60 | 2022-03-01 | ||
| abcr | AB502715-5 g |
1-Methyl-3-[(methylamino)carbonyl]-1H-pyrazole-5-carboxylic acid |
1353631-67-0 | 5g |
€1,185.30 | 2022-03-01 | ||
| Chemenu | CM496447-1g |
1-Methyl-3-(methylcarbamoyl)-1H-pyrazole-5-carboxylicacid |
1353631-67-0 | 97% | 1g |
$262 | 2022-03-02 | |
| Chemenu | CM496447-5g |
1-Methyl-3-(methylcarbamoyl)-1H-pyrazole-5-carboxylicacid |
1353631-67-0 | 97% | 5g |
$779 | 2022-03-02 | |
| Enamine | EN300-232940-0.05g |
1-methyl-3-(methylcarbamoyl)-1H-pyrazole-5-carboxylic acid |
1353631-67-0 | 95% | 0.05g |
$164.0 | 2024-06-19 | |
| Enamine | EN300-232940-0.1g |
1-methyl-3-(methylcarbamoyl)-1H-pyrazole-5-carboxylic acid |
1353631-67-0 | 95% | 0.1g |
$245.0 | 2024-06-19 | |
| Enamine | EN300-232940-0.25g |
1-methyl-3-(methylcarbamoyl)-1H-pyrazole-5-carboxylic acid |
1353631-67-0 | 95% | 0.25g |
$349.0 | 2024-06-19 |
1-methyl-3-(methylcarbamoyl)-1H-pyrazole-5-carboxylic acid Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on 1-methyl-3-(methylcarbamoyl)-1H-pyrazole-5-carboxylic acid
1-Methyl-3-(Methylcarbamoyl)-1H-Pyrazole-5-Carboxylic Acid: A Comprehensive Overview
The compound 1-methyl-3-(methylcarbamoyl)-1H-pyrazole-5-carboxylic acid, with the CAS number 1353631-67-0, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which have gained substantial attention due to their diverse biological activities and potential applications in drug development. The structure of this molecule is characterized by a pyrazole ring system, which is a five-membered heterocycle containing two nitrogen atoms. The substituents on the pyrazole ring, including a methyl group at position 1, a methylcarbamoyl group at position 3, and a carboxylic acid group at position 5, contribute to its unique chemical properties and biological functions.
Recent studies have highlighted the importance of pyrazole derivatives in various therapeutic areas, such as anti-inflammatory, antitumor, and antimicrobial activities. The methylcarbamoyl group attached to the pyrazole ring is known to enhance the molecule's solubility and bioavailability, making it a promising candidate for drug delivery systems. Additionally, the carboxylic acid group at position 5 plays a critical role in hydrogen bonding interactions, which are essential for molecular recognition and binding to target proteins.
In terms of synthesis, 1-methyl-3-(methylcarbamoyl)-1H-pyrazole-5-carboxylic acid can be prepared through various routes, including condensation reactions and cyclization processes. One common method involves the reaction of an aldehyde with an amine derivative in the presence of a suitable catalyst to form the pyrazole ring. The introduction of substituents at specific positions on the ring requires precise control over reaction conditions to ensure high yields and purity.
From a pharmacological perspective, this compound has shown remarkable potential in preclinical studies. For instance, research has demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that 1-methyl-3-(methylcarbamoyl)-1H-pyrazole-5-carboxylic acid could serve as a lead compound for developing novel anti-inflammatory agents with improved efficacy and reduced side effects compared to existing drugs.
Moreover, recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various drug targets using molecular docking studies. These studies have revealed that the methylcarbamoyl group and carboxylic acid group are crucial for stabilizing interactions with target proteins, thereby enhancing its therapeutic potential.
In conclusion, 1-methyl-3-(methylcarbamoyl)-1H-pyrazole-5-carboxylic acid is a versatile compound with significant implications in drug discovery and development. Its unique structure, coupled with its promising biological activities, positions it as a valuable tool for addressing unmet medical needs in various therapeutic areas. As research continues to unfold, this compound is expected to pave the way for innovative treatments that improve human health outcomes.
1353631-67-0 (1-methyl-3-(methylcarbamoyl)-1H-pyrazole-5-carboxylic acid) Related Products
- 1004727-34-7(1-methyl-3-(morpholine-4-carbonyl)-1H-pyrazole-5-carboxylic acid)
- 136679-01-1(1H-Pyrazole-5-carboxamide,N,1,3-trimethyl-(9CI))
- 514818-13-4(1-methyl-3-(propan-2-yl)carbamoyl-1H-pyrazole-5-carboxylic acid)
- 477863-08-4(4-oxo-5,6,7,8-tetrahydro-4H-pyrazolo1,5-a1,4diazepine-2-carboxylic Acid)
- 886-24-8(N,N,N',N',1-pentamethyl-1H-pyrazole-3,5-dicarboxamide)
- 1223748-32-0(3-((ethyl(isopropyl)amino)methyl)-1-methyl-1H-pyrazole-5-carboxylic acid)
- 88398-75-8(N,N,1,3-tetramethyl-1H-pyrazole-5-carboxamide)
- 1006468-86-5(5-(2-Amino-ethylcarbamoyl)-1-methyl-1H-pyrazole-3-carboxylicacid)
- 1004727-28-9(3-(diethylcarbamoyl)-1-methyl-1H-pyrazole-5-carboxylic acid)
- 512807-45-3(3-carbamoyl-1-methyl-1h-pyrazole-5-carboxylic Acid)